![molecular formula C17H12F3N3O2S B2771144 2-oxo-N-(thiazol-2-yl)-1-(3-(trifluoromethyl)benzyl)-1,2-dihydropyridine-3-carboxamide CAS No. 946331-47-1](/img/structure/B2771144.png)
2-oxo-N-(thiazol-2-yl)-1-(3-(trifluoromethyl)benzyl)-1,2-dihydropyridine-3-carboxamide
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Description
2-oxo-N-(thiazol-2-yl)-1-(3-(trifluoromethyl)benzyl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C17H12F3N3O2S and its molecular weight is 379.36. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Agents
Novel analogs of benzothiazole derivatives have been designed and synthesized, demonstrating promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, at non-cytotoxic concentrations. These compounds highlight the potential of thiazole-based molecules in the development of new antimicrobial agents, reflecting the broader relevance of similar compounds in scientific research aimed at tackling microbial resistance (Palkar et al., 2017).
Materials Science
Thiazolo and benzothiazole derivatives have been explored for their potential in creating multifunctional materials. For instance, the synthesis of thiazolo[5',4':4,5]benzo[1,2-e][1,2,4]triazin-4-yls from Blatter radicals has been investigated, showcasing the application of these compounds in materials science due to their stable and reversible electrochemical behavior (Berezin et al., 2012).
Synthesis of Heterocyclic Compounds
Research has also focused on the synthesis of heterocyclic compounds using thiazole derivatives as precursors. These studies not only contribute to the expansion of heterocyclic chemistry but also have implications for the discovery of new drugs with potential therapeutic applications. For example, the synthesis of benzothiazoles and thiazolopyridines through C–H thiolation using thioamides has been reported, underlining the versatility of thiazole derivatives in chemical synthesis (Qian et al., 2017).
Molecular Docking Studies
Thiazole derivatives have been utilized in docking studies to evaluate their potential as antimicrobial agents. Such research endeavors are crucial for understanding the molecular basis of drug-receptor interactions and can lead to the development of highly targeted therapies. The synthesis and characterization of novel compounds, followed by their evaluation through docking studies, exemplify the application of thiazole derivatives in computational biology and drug design (Talupur et al., 2021).
properties
IUPAC Name |
2-oxo-N-(1,3-thiazol-2-yl)-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12F3N3O2S/c18-17(19,20)12-4-1-3-11(9-12)10-23-7-2-5-13(15(23)25)14(24)22-16-21-6-8-26-16/h1-9H,10H2,(H,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUSHAWASFFOVHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)CN2C=CC=C(C2=O)C(=O)NC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12F3N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.